molecular formula C8H12N2O B040774 Cyclopropanecarboxamide, 1-cyano-N-(1-methylethyl)-(9CI) CAS No. 119612-29-2

Cyclopropanecarboxamide, 1-cyano-N-(1-methylethyl)-(9CI)

Cat. No. B040774
CAS RN: 119612-29-2
M. Wt: 152.19 g/mol
InChI Key: ZMBKPMHHFBCSLM-UHFFFAOYSA-N
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Description

Cyclopropanecarboxamide, 1-cyano-N-(1-methylethyl)-(9CI) is a chemical compound that belongs to the class of amides. It is a white, crystalline solid that is soluble in water and organic solvents. This compound has gained significant attention in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of Cyclopropanecarboxamide, 1-cyano-N-(1-methylethyl)-(9CI) is not well understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the cell cycle. It has also been reported to inhibit the growth of fungi and bacteria by disrupting the cell membrane and inhibiting the synthesis of nucleic acids.
Biochemical and Physiological Effects
Cyclopropanecarboxamide, 1-cyano-N-(1-methylethyl)-(9CI) has been reported to exhibit low toxicity in vitro and in vivo. However, its long-term effects on human health are not well understood. It has been reported to exhibit analgesic and anti-inflammatory activities in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of Cyclopropanecarboxamide, 1-cyano-N-(1-methylethyl)-(9CI) is its broad spectrum of activity against various types of cancer cells, fungi, and bacteria. Additionally, it has been reported to exhibit low toxicity in vitro and in vivo. However, its limitations include its poor solubility in water and its potential to form toxic byproducts during the synthesis process.

Future Directions

There are several potential future directions for the research on Cyclopropanecarboxamide, 1-cyano-N-(1-methylethyl)-(9CI). These include:
1. Investigating its potential use as a catalyst in various chemical reactions.
2. Exploring its potential as a drug candidate for the treatment of cancer, fungal, and bacterial infections.
3. Developing new synthesis methods to improve its yield and purity.
4. Investigating its long-term effects on human health.
5. Studying its mechanism of action to better understand its mode of action.
Conclusion
In conclusion, Cyclopropanecarboxamide, 1-cyano-N-(1-methylethyl)-(9CI) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications in various fields. It has been reported to exhibit anticancer, antifungal, and antibacterial activities and has also been investigated for its potential use as a catalyst in various chemical reactions. However, further research is needed to fully understand its mechanism of action and potential long-term effects on human health.

Synthesis Methods

The synthesis of Cyclopropanecarboxamide, 1-cyano-N-(1-methylethyl)-(9CI) involves the reaction of cyclopropanecarboxylic acid with isopropylamine and cyanogen bromide. The resulting product is then purified by recrystallization. This method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

Cyclopropanecarboxamide, 1-cyano-N-(1-methylethyl)-(9CI) has been extensively studied for its potential applications in various fields of scientific research. It has been reported to exhibit anticancer, antifungal, and antibacterial activities. Additionally, this compound has also been investigated for its potential use as a catalyst in various chemical reactions.

properties

CAS RN

119612-29-2

Product Name

Cyclopropanecarboxamide, 1-cyano-N-(1-methylethyl)-(9CI)

Molecular Formula

C8H12N2O

Molecular Weight

152.19 g/mol

IUPAC Name

1-cyano-N-propan-2-ylcyclopropane-1-carboxamide

InChI

InChI=1S/C8H12N2O/c1-6(2)10-7(11)8(5-9)3-4-8/h6H,3-4H2,1-2H3,(H,10,11)

InChI Key

ZMBKPMHHFBCSLM-UHFFFAOYSA-N

SMILES

CC(C)NC(=O)C1(CC1)C#N

Canonical SMILES

CC(C)NC(=O)C1(CC1)C#N

synonyms

Cyclopropanecarboxamide, 1-cyano-N-(1-methylethyl)- (9CI)

Origin of Product

United States

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